![molecular formula C20H19N3O3 B2734982 (5S)-3-(4-ethoxyphenyl)-5-(1H-indol-3-ylmethyl)imidazolidine-2,4-dione CAS No. 2223106-39-4](/img/structure/B2734982.png)
(5S)-3-(4-ethoxyphenyl)-5-(1H-indol-3-ylmethyl)imidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(5S)-3-(4-ethoxyphenyl)-5-(1H-indol-3-ylmethyl)imidazolidine-2,4-dione is a synthetic compound used in a variety of scientific research applications. It is a structural analogue of the neurotransmitter serotonin and is a potent agonist of the 5-HT2A serotonin receptor. It has been used in a variety of laboratory experiments to study the effects of serotonin on various physiological and biochemical processes.
Scientific Research Applications
Synthesis and Structural Analysis
- Novel Compound Synthesis : Research has explored the reaction of 3-phenyl-3-aminoquinoline-2,4-diones with isothiocyanates, leading to novel compounds with potential for further biological evaluation. Such reactions provide a pathway for the synthesis of complex molecules with diverse biological activities (Klásek et al., 2010).
- Structure-Activity Relationships (SAR) : The structural elucidation and SAR studies of compounds similar to "(5S)-3-(4-ethoxyphenyl)-5-(1H-indol-3-ylmethyl)imidazolidine-2,4-dione" have been conducted to understand their potential as anti-arrhythmic agents. Such studies involve X-ray analysis and in vitro testing to assess their biological effects (Pękala et al., 2005).
Pharmacological Evaluations
- Anticancer Activity : The DNA binding affinity and potential anti-tumor activity of imidazolidine derivatives have been studied, indicating that some compounds show promise as effective anti-cancer drugs. These findings underscore the importance of such molecules in developing new therapeutic agents (Shah et al., 2013).
- Antidiabetic and Hypolipidemic Agents : Synthesis and evaluation of derivatives for their antidiabetic and hypolipidemic effects have been reported, highlighting the therapeutic potential of structurally related compounds. These studies offer insights into the development of new treatments for metabolic disorders (Madhavan et al., 2001).
Molecular Design and Biochemical Studies
- Molecular Design : Efforts in molecular design and synthesis of thiazolidine-2,4-diones from corresponding pyridines have shown significant hypoglycemic activity, illustrating the chemical versatility and biological relevance of these compounds in drug discovery (Oguchi et al., 2000).
properties
IUPAC Name |
(5S)-3-(4-ethoxyphenyl)-5-(1H-indol-3-ylmethyl)imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3/c1-2-26-15-9-7-14(8-10-15)23-19(24)18(22-20(23)25)11-13-12-21-17-6-4-3-5-16(13)17/h3-10,12,18,21H,2,11H2,1H3,(H,22,25)/t18-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKKZNTUUWUMQPD-SFHVURJKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C(NC2=O)CC3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)N2C(=O)[C@@H](NC2=O)CC3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.